Cas no 148515-72-4 (Glycine, N-[(2-hydroxy-4-methoxyphenyl)methyl]-)
![Glycine, N-[(2-hydroxy-4-methoxyphenyl)methyl]- structure](https://www.kuujia.com/scimg/cas/148515-72-4x500.png)
148515-72-4 structure
Product name:Glycine, N-[(2-hydroxy-4-methoxyphenyl)methyl]-
Glycine, N-[(2-hydroxy-4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Glycine, N-[(2-hydroxy-4-methoxyphenyl)methyl]-
- DTXSID40653837
- 148515-72-4
- G87233
- 2-((2-hydroxy-4-methoxybenzyl)amino)acetic acid
- AKOS010512959
- N-[(2-Hydroxy-4-methoxyphenyl)methyl]glycine
- H-N(HMB)-GLY-OH
-
- Inchi: InChI=1S/C10H13NO4/c1-15-8-3-2-7(9(12)4-8)5-11-6-10(13)14/h2-4,11-12H,5-6H2,1H3,(H,13,14)
- InChI Key: HQOUMSYXWCCSCN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 211.08445790Da
- Monoisotopic Mass: 211.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.8Ų
- XLogP3: -1.2
Glycine, N-[(2-hydroxy-4-methoxyphenyl)methyl]- Related Literature
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1. Suppression of piperidine-mediated side product formation for Asp(OBut)-containing peptides by the use of N-(2-hydroxy-4-methoxybenzyl)(Hmb) backbone amide protectionMartin Quibell,David Owen,Leonard C. Packman,Tony Johnson J. Chem. Soc. Chem. Commun. 1994 2343
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